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Compound of Interest

Compound Name: NS-220

Cat. No.: B1245439 Get Quote

Essential guidance for the safe handling and disposal of NS-220, ensuring the protection of

personnel and the environment.

For researchers and scientists in the fast-paced world of drug development, adherence to

proper laboratory safety protocols is paramount. This guide provides essential information on

the proper disposal procedures for NS-220, a chemical substance that, as evidenced by

various safety data sheets (SDS), may refer to different formulations. Due to this ambiguity, it is

crucial to consult the specific SDS provided by the manufacturer of your product. This

document synthesizes available information to promote best practices in your laboratory.

Understanding NS-220: A Summary of Key Data
The chemical and physical properties of "NS-220" can vary depending on the specific product.

The following table summarizes quantitative data from a Safety Data Sheet for a product

identified as NITROSOLVE™ 220.
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Property Value Source

pH
7.4 - 8.6 (100% solution at

25°C)
[1]

Flash Point > 93.3 °C [1]

Boiling Point/Range Information not available

Melting Point/Freezing Point POUR POINT: 7.2 °C [1]

Solubility

The portion in water is

expected to be soluble or

dispersible.

[1]

Glycerol Exposure Limits

(ACGIH TWA)
10 mg/m³ [1]

Glycerol Exposure Limits

(OSHA Z1 TWA - mist,

respirable)

5 mg/m³ [1]

Glycerol Exposure Limits

(OSHA Z1 TWA - mist, total

dust)

15 mg/m³ [1]

Note: This data is specific to one formulation of NS-220. Always refer to the manufacturer's

SDS for your specific product.

Experimental Protocols: General Disposal and
Decontamination
While specific experimental protocols for NS-220 disposal were not found, general best

practices for chemical waste disposal should be strictly followed. The Safety Data Sheet for

NITROSOLVE™ 220 states that if the product becomes a waste, it is not classified as a

hazardous waste under the Resource Conservation and Recovery Act (RCRA) 40 CFR 261.[1]

However, it is imperative to prevent it from entering drains, water courses, or the soil.[1]

Spill Cleanup:
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In the event of a spill, the area should be contained to prevent runoff into waterways. The

spilled material should be collected with a non-combustible absorbent material such as sand,

earth, diatomaceous earth, or vermiculite.[1] The collected waste should then be placed in a

suitable, labeled container for disposal in accordance with local and national regulations.[1]

Traces of the spill can be flushed away with water.[1]

Personal Protective Equipment (PPE):

When handling NS-220, appropriate personal protective equipment should be worn. This

includes:

Eye Protection: Safety glasses are recommended.[1]

Hand Protection: Wear protective gloves. Gloves should be discarded and replaced if there

are any signs of degradation or chemical breakthrough.[1]

Skin Protection: Wear suitable protective clothing.[1]

Respiratory Protection: Generally, no personal respiratory protective equipment is required

with adequate ventilation.[1]

NS-220 Disposal Workflow
The following diagram outlines a logical workflow for the proper disposal of NS-220,

emphasizing the importance of consulting the product-specific Safety Data Sheet.
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Start: NS-220 Waste Generated

Consult Manufacturer's
Safety Data Sheet (SDS)

Is the waste classified
as hazardous by the SDS?

Follow non-hazardous
waste procedures per SDS.
Prevent entry to drains/soil.

No

Follow hazardous waste
procedures per SDS and

local regulations.

Yes

Is there a spill?

Contain spill with non-
combustible absorbent material.

Yes

Dispose of container according
to local/national regulations.

No (Routine Disposal)

Collect absorbed material
into a labeled container.

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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